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Compound of Interest

Compound Name: GLP-1(28-36)amide

Cat. No.: B10825011 Get Quote

An In-depth Technical Guide on the Pharmacokinetics and Plasma Half-Life of GLP-1(28-
36)amide

Introduction
Glucagon-like peptide-1 (GLP-1), an incretin hormone secreted by intestinal L-cells, is a critical

regulator of glucose homeostasis. Its therapeutic potential is limited by rapid degradation. The

primary active form, GLP-1(7-36)amide, is quickly cleaved by dipeptidyl peptidase-4 (DPP-IV)

into GLP-1(9-36)amide.[1][2] Further cleavage of GLP-1(7-36)amide or GLP-1(9-36)amide by

neutral endopeptidase (NEP) yields the C-terminal nonapeptide, GLP-1(28-36)amide
(sequence: FIAWLVKGRamide).[3][4] Initially considered an inactive metabolite, emerging

evidence reveals that GLP-1(28-36)amide possesses distinct biological activities, including

cytoprotective, anti-diabetic, and cardioprotective effects, which are independent of the

canonical GLP-1 receptor.[3] This guide provides a comprehensive overview of the

pharmacokinetics, metabolic pathways, and experimental protocols associated with GLP-1(28-
36)amide.

Pharmacokinetic Parameters
The pharmacokinetic profile of GLP-1(28-36)amide is characterized by rapid metabolism,

particularly in hepatocytes. While systemic half-life data in vivo is limited, in vitro studies using

hepatocytes have established key metabolic stability parameters. These findings suggest a

relatively short duration of action, which is a critical consideration for its therapeutic application.
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Table 1: In Vitro Half-Life of GLP-1(28-36)amide in Hepatocytes

Species System Half-Life (t½) Reference(s)

Human
Cryopreserved

Hepatocytes
24 minutes

Mouse
Cryopreserved

Hepatocytes
13 minutes

Metabolism and Clearance
GLP-1(28-36)amide is a product of NEP-mediated cleavage and is further metabolized in the

liver. This metabolic cascade generates smaller peptide fragments. The primary route of

clearance for GLP-1 metabolites is renal.
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GLP-1 Metabolism

GLP-1(7-36)amide

DPP-IV

GLP-1(9-36)amide

NEP

GLP-1(28-36)amide

Hepatocyte Metabolism

GLP-1(29-36)amide
GLP-1(31-36)amide

Renal Clearance
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In Vitro Metabolism Workflow

Start:
Cryopreserved Hepatocytes

+ GLP-1(28-36)amide

Incubate at 37°C
(Time course sampling)

Quench Reaction
(e.g., cold acetone)

Centrifuge
(Pellet proteins)

Extract Supernatant

Quantify Intact Peptide
(LC-MS/MS)

Calculate Half-Life (t½)
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Mitochondrial Signaling of GLP-1(28-36)amide

GLP-1(28-36)amide

Mitochondrion

Inhibit MPT Pore Preserve Membrane
Potential Decrease Oxidative Stress Suppress Gluconeogenesis

(Hepatocytes)

↑ β-cell Survival
↓ Glucose Production
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cAMP/PKA/β-catenin Signaling in β-cells

GLP-1(28-36)amide

↑ cAMP

↑ PKA Activity

β-catenin
(Ser675 Phosphorylation)

Nuclear Translocation
of β-catenin

↑ Cyclin D1 Expression

↑ β-cell Proliferation
↑ β-cell Survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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